Cas no 668971-69-5 (3-Isoxazolecarboxylic acid, 5-[2-(1-methylethoxy)phenyl]-)

• Product Name: 3-Isoxazolecarboxylic acid, 5-[2-(1-methylethoxy)phenyl]-
• CAS No: 668971-69-5
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• CID: 1718954
• Update Time: 2024-11-27

3-Isoxazolecarboxylic acid, 5-[2-(1-methylethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-[2-(1-methylethoxy)phenyl]-

• Inchi： 1S/C13H13NO4/c1-8(2)17-11-6-4-3-5-9(11)12-7-10(13(15)16)14-18-12/h3-8H,1-2H3,(H,15,16)
• InChI Key： YNXQCIOXXAXZEB-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2OC(C)C)=CC(C(O)=O)=N1

Computed Properties

• Exact Mass: 247.08449

Experimental Properties

• Density: 1.232±0.06 g/cm3(Predicted)
• Boiling Point: 422.3±35.0 °C(Predicted)
• PSA: 72.56
• pka: 3.32±0.10(Predicted)